Cas no 1072-93-1 (Epigoitrin)

Epigoitrin is a naturally occurring alkaloid compound derived from certain plants, notably those in the Isatis genus. It is recognized for its potential antiviral and anti-inflammatory properties, particularly in traditional medicine applications. Chemically, it is classified as an indole alkaloid with a molecular structure that contributes to its bioactivity. Epigoitrin has been studied for its role in modulating immune responses and inhibiting viral replication, making it a subject of interest in pharmacological research. Its stability and relatively low toxicity profile enhance its suitability for further investigation in therapeutic contexts. The compound is typically isolated through chromatographic techniques, ensuring high purity for research and development purposes.
Epigoitrin structure
Epigoitrin structure
Product Name:Epigoitrin
CAS No:1072-93-1
MF:C5H7NOS
MW:129.180179834366
MDL:MFCD01709801
CID:40644
PubChem ID:3032313
Update Time:2025-10-19

Epigoitrin Chemical and Physical Properties

Names and Identifiers

    • Epigoitrin
    • D-Goitrin
    • (R)-5-Ethenyl-2-oxazolidinethione
    • Goitrine
    • 5-vinyl-2-oxazolidinethione
    • 5-VINYL-2-THIOOXAZOLIDONE
    • 5-vinyloxazolidine-2-thione
    • Goitrine Epigoitrin
    • R-GOITRIN
    • BA-51-090278
    • Goitrine Epigoitrin
    • (-)5-VINYL-2-OXAZOLIDINETHIONE
    • (R)-5-Vinyl-2-oxazolidinethione
    • Table in the spring
    • (R,S)-goitrin
    • Epigoitrin/(R,S)-goitrin
    • (R)-Goitrin
    • C5H7NOS
    • R-5-Vinyl-2-oxazolidinethione
    • 2-Oxazolidinethione, 5-vinyl-, (R)-
    • Goitrin
    • (r)-5-vinyloxazolidine-2-thione
    • (5R)-5-vinyloxazolidine-2-thione
    • 2N815D740R
    • 2-Oxazolidinethione, 5-ethenyl-, (5R)-
    • Epigotrin
    • (5R)-5-ethenyl-1,3-oxazolidine-2-thione
    • goitrin, (R)-isomer
    • 2-Oxazolidinethione, 5-ethenyl-, (R)-
    • 2-O
    • Ethyl-p-methoxycinnamate
    • 2-Oxazolidinethione, 5-ethenyl-, (R)- (9CI)
    • s9078
    • FCH844233
    • DTXSID501318342
    • 1072-93-1
    • BA 51-090278
    • SCHEMBL3500968
    • (5r)-5-vinyl-1,3-oxazolidine-2-thione
    • CHEBI:183228
    • ZB1854
    • CHEMBL442589
    • HY-N0224
    • (+)-5-VINYL-2-OXAZOLIDINETHIONE
    • 1ST40020
    • CCG-266110
    • GOITRIN, D-
    • AKOS006276218
    • EPI-GOITRIN
    • Epigoitrin (optically pure)
    • CS-0008262
    • AI3-52770
    • GOITRIN, (+)-
    • Q27255092
    • Q-100044
    • MFCD01709801
    • UNII-2N815D740R
    • (R)-5-Ethenyl-2-oxazolidinethione; (R)-5-Vinyl-2-oxazolidinethione;
    • FE42757
    • MDL： MFCD01709801
    • Inchi： 1S/C5H7NOS/c1-2-4-3-6-5(8)7-4/h2,4H,1,3H2,(H,6,8)/t4-/m1/s1
    • InChI Key： UZQVYLOFLQICCT-SCSAIBSYSA-N
    • SMILES： S=C1NC[C@@H](C=C)O1

Computed Properties

  • Exact Mass: 129.02500
  • Monoisotopic Mass: 129.02483502 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1
  • Molecular Weight: 129.18
  • Topological Polar Surface Area: 53.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.170 (estimate)
  • Melting Point: 47.5°C
  • Boiling Point: 150.6±43.0 °C at 760 mmHg
  • Flash Point: 44.9±28.2 °C
  • Refractive Index: 1.5480 (estimate)
  • PSA: 53.35000
  • LogP: 0.77450

Epigoitrin Security Information

Epigoitrin Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Epigoitrin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP0794-20mg
Epigoitrin
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20mg
 ￥880元 2023-09-15
Ambeed
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Ethyl-p-Methoxycinnamate
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 $233.00 2021-07-14
DC Chemicals
DC23071-100 mg
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100mg
 $600.0 2022-02-28
DC Chemicals
DC23071-250 mg
Epigoitrin
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250mg
 $1100.0 2022-02-28
DC Chemicals
DC23071-1 g
Epigoitrin
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 $2100.0 2022-02-28
TRC
G766520-10mg
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 $ 92.00 2023-09-07
TRC
G766520-50mg
Goitrine
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50mg
 $ 362.00 2023-09-07
TRC
G766520-100mg
Goitrine
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100mg
 $ 667.00 2023-09-07
BAI LING WEI Technology Co., Ltd.
1218507-25MG
Goitrine, 98%, from Isatis indigotica Fortune
 1072-93-1 98%
25MG
 ￥ 1995 2022-04-26
BAI LING WEI Technology Co., Ltd.
1218507-100MG
Goitrine, 98%, from Isatis indigotica Fortune
 1072-93-1 98%
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 ￥ 4322 2022-04-26

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